Cas no 917920-02-6 (Undecanoic acid, 11-[(11-hydroxyundecyl)dithio]-)

• Product Name: Undecanoic acid, 11-[(11-hydroxyundecyl)dithio]-
• CAS No: 917920-02-6
• MF: C₂₂H₄₄O₃S₂
• MW: 420.712965011597
• CID: 781737
• PubChem ID: 71428054
• Update Time: 2025-04-19

Undecanoic acid, 11-[(11-hydroxyundecyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• Undecanoic acid, 11-[(11-hydroxyundecyl)dithio]-
• 11-(11-hydroxyundecyldisulfanyl)undecanoic acid
• DTXSID60846784
• 11-[(11-HYDROXYUNDECYL)DISULFANYL]UNDECANOIC ACID
• 917920-02-6

• Inchi： 1S/C22H44O3S2/c23-19-15-11-7-3-1-4-8-12-16-20-26-27-21-17-13-9-5-2-6-10-14-18-22(24)25/h23H,1-21H2,(H,24,25)
• InChI Key： FROPBZUYXQWALA-UHFFFAOYSA-N
• SMILES： S(CCCCCCCCCCCO)SCCCCCCCCCCC(=O)O

Computed Properties

• Exact Mass: 420.27318761g/mol
• Monoisotopic Mass: 420.27318761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 23
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.6
• Topological Polar Surface Area: 108Ų